2-(Chloromethyl)-8-methoxyquinoline

• Molecular Formula: C11H10ClNO
• Molecular Weight: 207.65 g/mol
• IUPAC Name: 2-(chloromethyl)-8-methoxyquinoline
• InChI: InChI=1S/C11H10ClNO/c1-14-10-4-2-3-8-5-6-9(7-12)13-11(8)10/h2-6H,7H2,1H3
• InChI Key: PQDXVFTWXOMCOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1N=C(C=C2)CCl

Description

2-(Chloromethyl)-8-methoxyquinoline is a useful research compound. Its molecular formula is C11H10ClNO and its molecular weight is 207.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (8-methoxyquinolin-2-yl)methanol (1.0 g, 5.3 mmol) and N,N-dimethylformamide (39 mg, 0.53 mmol) in sulfurous dichloride (20 mL) was stirred at room temperature for 2 h. The reaction mixture was concentrated and ice water was added. The pH of the aqueous layer was adjusted to 7 with 10 N sodium hydroxide solution. The mixture was extracted with DCM (30 mL×3). The combined organic phase was dried with anhydrous sodium sulfate, concentrated, and purified by column chromatography to give 0.66 g of the product as a yellow solid. MS (ESI): m/z 208.0 [M+H]+.